Cas no 1038241-65-4 (2-amino-1-(3,4-difluorophenyl)propan-1-ol)

• Product Name: 2-amino-1-(3,4-difluorophenyl)propan-1-ol
• CAS No: 1038241-65-4
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5230152
• PubChem ID: 43209071
• Update Time: 2025-06-07

2-amino-1-(3,4-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(1-aminoethyl)-3,4-difluoro-
• 2-amino-1-(3,4-difluorophenyl)propan-1-ol

• Inchi： 1S/C9H11F2NO/c1-5(12)9(13)6-2-3-7(10)8(11)4-6/h2-5,9,13H,12H2,1H3
• InChI Key： AZGOCEZNGANRJF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)(O)C(N)C

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-amino-1-(3,4-difluorophenyl)propan-1-ol

Research Briefing on 2-amino-1-(3,4-difluorophenyl)propan-1-ol (CAS: 1038241-65-4): Recent Advances and Applications

2-amino-1-(3,4-difluorophenyl)propan-1-ol (CAS: 1038241-65-4) is a chiral amino alcohol derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its difluorophenyl and propanolamine structural motifs, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in the development of central nervous system (CNS) therapeutics, particularly as a precursor for adrenergic and dopaminergic receptor modulators. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-amino-1-(3,4-difluorophenyl)propan-1-ol in the asymmetric synthesis of β-adrenergic receptor agonists. The researchers employed a catalytic enantioselective reduction protocol to achieve high enantiomeric excess (ee > 99%) of the (R)-enantiomer, which exhibited superior binding affinity to β2-adrenergic receptors compared to its (S)-counterpart. This finding underscores the importance of stereochemistry in optimizing the pharmacological profile of derivatives derived from this scaffold.

In addition to its applications in adrenergic drug development, recent patent filings (e.g., WO2023056123) have disclosed the use of 1038241-65-4 as a building block for novel dopamine D2/D3 receptor partial agonists. These compounds demonstrate potential in treating neuropsychiatric disorders such as schizophrenia and Parkinson's disease, with improved selectivity and reduced side-effect profiles. Molecular docking simulations revealed that the difluorophenyl moiety facilitates favorable interactions with hydrophobic pockets in the receptor binding sites, contributing to enhanced ligand-receptor stability.

From a synthetic chemistry perspective, advancements in green chemistry approaches have been applied to the production of 2-amino-1-(3,4-difluorophenyl)propan-1-ol. A 2024 ACS Sustainable Chemistry & Engineering report described a biocatalytic route using engineered amine dehydrogenases, achieving a 92% yield under mild aqueous conditions. This method significantly reduces the environmental footprint compared to traditional metal-catalyzed reductive amination, aligning with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Ongoing preclinical studies are investigating the pharmacokinetic properties of 1038241-65-4 derivatives, with particular focus on blood-brain barrier permeability and metabolic stability. Preliminary data from rodent models indicate that fluorination at the 3,4-positions of the phenyl ring confers resistance to cytochrome P450-mediated oxidation, thereby extending plasma half-life. These findings position this chemical scaffold as a versatile platform for CNS-targeted drug development, warranting further structure-activity relationship (SAR) exploration.

In conclusion, 2-amino-1-(3,4-difluorophenyl)propan-1-ol represents a pharmacologically privileged structure with multifaceted applications in modern drug discovery. The integration of asymmetric synthesis, computational modeling, and sustainable chemistry approaches has accelerated the development of novel therapeutics based on this core scaffold. Future research directions may include the exploration of its utility in PET tracer development and the design of dual-target ligands for complex polypharmacology applications.